1-(4-fluorobenzoyl)-4-(3-nitrobenzyl)piperazine

• IUPAC Name: (4-fluorophenyl)-[4-[(3-nitrophenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C18H18FN3O3/c19-16-6-4-15(5-7-16)18(23)21-10-8-20(9-11-21)13-14-2-1-3-17(12-14)22(24)25/h1-7,12H,8-11,13H2
• InChI Key: HKTIKOZEGRRAPX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)[N+](=O)[O-])C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H18FN3O3
• Molecular Weight: 343.4 g/mol

Description

1-(4-fluorobenzoyl)-4-(3-nitrobenzyl)piperazine (also known as 4-FBP) is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a piperazine derivative and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

Research has focused on the synthesis and dynamic characterization of novel functionalized piperazine derivatives, including those similar to "1-(4-fluorobenzoyl)-4-(3-nitrobenzyl)piperazine". These compounds have been fully characterized, revealing their conformational dynamics, and have been studied for their potential in bioorthogonal labeling, demonstrating their applicability as 18F-building blocks for future labeling purposes (Mamat et al., 2016).

Antihistaminic Activity

Benzimidazole derivatives, synthesized from related compounds, have been investigated for their antihistaminic potential. These studies highlight the pharmacological significance of such derivatives, particularly in the treatment of allergic diseases due to their low toxicities (Gadhave et al., 2012).

Molecular Structure and Intermolecular Interactions

Research has also delved into the molecular structures and intermolecular interactions of closely related derivatives. These studies have shown that while molecules of certain derivatives are linked by hydrogen bonds, others exhibit different intermolecular interactions, affecting their potential applications in scientific research (Mahesha et al., 2019).

Biological Evaluation

The biological activities of piperazine derivatives, including antibacterial and antifungal properties, have been a subject of interest. Some derivatives have demonstrated promising activities against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Qi, 2014).

Neuroprotective Activities

New edaravone derivatives containing a benzylpiperazine moiety have been synthesized and evaluated for their neuroprotective activities. These compounds have shown significant protective effects against cell damage and have potential applications in treating cerebral ischemic stroke (Gao et al., 2022).